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Compound of Interest

Compound Name: N-Nitroso Lisinopril

Cat. No.: B8821601

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate and essential
safety and logistical information for handling N-Nitroso Lisinopril, including detailed

operational and disposal plans.

Personal Protective Equipment (PPE)

When handling N-Nitroso Lisinopril, a stringent PPE protocol is necessary to minimize
exposure risks. The following table summarizes the required personal protective equipment.
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Standard/Specification
PPE Category Item Ref
eference

Tightly fitting safety goggles
Eye Protection g y g ¥ 9099 EN 166 (EU) or NIOSH (US)
with side-shields.

Double-gloving is .
EU Directive 89/686/EEC, EN

Hand Protection recommended. Use chemically 374
resistant gloves.
For concentrated solutions,
consider materials like Butyl
rubber or SilverShield.
Fire/flame resistant and
impervious clothing. A lab coat
Body Protection or a back-closure gown should
be worn. A full-sleeved apron
is also advised.
A NIOSH-approved N-95
respirator or a self-contained
Respiratory breathing apparatus may be NIOSH

required, especially where dust

or aerosols can be generated.

Operational and Logistical Plan

Proper operational procedures are critical to safely handle N-Nitroso Lisinopril and to prevent
contamination. The following table outlines the key logistical and handling steps.
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Procedure Category Step-by-Step Guidance

All handling of N-Nitroso Lisinopril, including
) ) weighing and solution preparation, must be
Engineering Controls o N _
conducted within a certified chemical fume hood

or a biological safety cabinet (BSC).[1]

Establish a designated area for working with N-
Designated Area Nitroso Lisinopril. This area should be clearly

marked.

Avoid inhalation of dust or aerosols.[2] Do not
G ! Handli allow the chemical to come into contact with
eneral Handlin
J eyes, skin, or clothing.[1] Wash hands

thoroughly after handling.[2]

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed. N-nitrosamines

Storage ) .
are known to be light-sensitive, so they should
be stored in amber or foil-wrapped bottles.
Incompatible Materials Avoid contact with strong oxidizing agents.[3]

Disposal Plan

The disposal of N-Nitroso Lisinopril and any contaminated materials must be handled with
extreme care, following all relevant regulations.

Waste Collection and Storage:

All waste contaminated with N-Nitroso Lisinopril, including gloves, wipes, and disposable
labware, must be treated as hazardous waste.[1]

Collect solid waste in sealable, transparent bags, and then double-bag it.[1]

Liquid waste should be collected in properly labeled, closed containers.

All waste containers must be clearly labeled as "HAZARDOUS WASTE" and include the
chemical constituents and the date of generation.[1]
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» Store waste containers in a designated, secure area with secondary containment.[1]
Disposal Method:

» N-Nitroso Lisinopril waste should be disposed of through a licensed hazardous material
disposal company.[3]

« Incineration in a facility equipped with an afterburner and scrubber is a potential disposal
method.[3]

» Under no circumstances should this chemical be allowed to enter the environment.[1]

Decontamination and Spill Response Plan

In the event of a spill or contamination, immediate and appropriate action is required to mitigate
risks.

Decontamination of Equipment and Work Surfaces:

¢ Routinely decontaminate work surfaces, equipment, and glassware that have come into
contact with N-Nitroso Lisinopril.[4]

o Decontamination activities should be performed within a fume hood or BSC.[4]

o For the destruction of nitrosamines, a 1:1 solution of hydrobromic acid and acetic acid can
be used to rinse equipment.[1] Exposure to UV light can also degrade nitrosamines.[1]

Spill Response:

o Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.
Secure the area to prevent re-entry.

» Personal Protection: Don appropriate PPE, including respiratory protection, before entering
the spill area.

e Containment and Cleanup:
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o For liquid spills, use an absorbent material to collect the substance. Be cautious as it may
react with cellulose-based absorbents.[4]

o For solid spills, carefully sweep or scoop the material, avoiding dust generation.

o Decontamination of Spill Area: Once the bulk of the spill is removed, decontaminate the area
using an appropriate method as described above.

o Waste Disposal: All materials used for cleanup must be disposed of as hazardous waste.
First Aid Measures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water and remove
contaminated clothing.[2]

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the eyelids
open.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[2]

» Ingestion: Seek immediate medical attention.

In all cases of exposure, consult a physician and show them the Safety Data Sheet.[2]

Experimental Workflow: Chemical Spill Response

The following diagram illustrates the step-by-step workflow for responding to a chemical spill of
N-Nitroso Lisinopiril.
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Caption: Workflow for N-Nitroso Lisinopril Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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